N-(2-ethoxyphenyl)-1,2,3-benzothiadiazole-5-carboxamide

• IUPAC Name: N-(2-ethoxyphenyl)-1,2,3-benzothiadiazole-5-carboxamide
• InChI: InChI=1S/C15H13N3O2S/c1-2-20-13-6-4-3-5-11(13)16-15(19)10-7-8-14-12(9-10)17-18-21-14/h3-9H,2H2,1H3,(H,16,19)
• InChI Key: VPSLPEALCOGUAF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C2=CC3=C(C=C2)SN=N3
• Molecular Formula: C15H13N3O2S
• Molecular Weight: 299.3 g/mol

Description

N-(2-ethoxyphenyl)-1,2,3-benzothiadiazole-5-carboxamide, also known as EPTB, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. EPTB belongs to the class of benzothiadiazole derivatives, which have been extensively studied for their biological activities.

Mechanism of Action

The mechanism of action of N-(2-ethoxyphenyl)-1,2,3-benzothiadiazole-5-carboxamide is based on its ability to bind to hydrophobic regions of biological molecules, such as membranes and proteins. N-(2-ethoxyphenyl)-1,2,3-benzothiadiazole-5-carboxamide can interact with specific amino acid residues and induce conformational changes in proteins, leading to altered biological activities. N-(2-ethoxyphenyl)-1,2,3-benzothiadiazole-5-carboxamide can also affect the fluidity and permeability of cell membranes, leading to changes in cellular functions.
Biochemical and Physiological Effects:
N-(2-ethoxyphenyl)-1,2,3-benzothiadiazole-5-carboxamide has been shown to have various biochemical and physiological effects in different cell types and organisms. N-(2-ethoxyphenyl)-1,2,3-benzothiadiazole-5-carboxamide can induce apoptosis, inhibit cell proliferation, and modulate gene expression. N-(2-ethoxyphenyl)-1,2,3-benzothiadiazole-5-carboxamide can also affect lipid metabolism, calcium signaling, and oxidative stress. N-(2-ethoxyphenyl)-1,2,3-benzothiadiazole-5-carboxamide has been shown to have anti-inflammatory and anticancer properties in vitro and in vivo.

Advantages and Limitations for Lab Experiments

The advantages of using N-(2-ethoxyphenyl)-1,2,3-benzothiadiazole-5-carboxamide in lab experiments include its strong fluorescence properties, high selectivity, and low toxicity. N-(2-ethoxyphenyl)-1,2,3-benzothiadiazole-5-carboxamide can be used in live-cell imaging and high-throughput screening assays. However, N-(2-ethoxyphenyl)-1,2,3-benzothiadiazole-5-carboxamide has some limitations, including its sensitivity to pH and temperature, and its potential interference with other fluorescent probes.

Future Directions

There are several future directions for research on N-(2-ethoxyphenyl)-1,2,3-benzothiadiazole-5-carboxamide and its derivatives. One direction is to optimize the synthesis and purification methods to improve the yield and purity of N-(2-ethoxyphenyl)-1,2,3-benzothiadiazole-5-carboxamide. Another direction is to explore the potential applications of N-(2-ethoxyphenyl)-1,2,3-benzothiadiazole-5-carboxamide in different biological systems and disease models. N-(2-ethoxyphenyl)-1,2,3-benzothiadiazole-5-carboxamide can be used to study the mechanisms of various diseases, such as cancer, neurodegeneration, and infectious diseases. N-(2-ethoxyphenyl)-1,2,3-benzothiadiazole-5-carboxamide can also be used to develop new diagnostic tools and therapeutic agents. Finally, N-(2-ethoxyphenyl)-1,2,3-benzothiadiazole-5-carboxamide can be used as a scaffold for designing new fluorescent probes with improved properties and functions.
In conclusion, N-(2-ethoxyphenyl)-1,2,3-benzothiadiazole-5-carboxamide is a promising compound with various applications in scientific research. Its strong fluorescence properties and biological activities make it a useful tool for imaging and studying biological structures and processes. Further research on N-(2-ethoxyphenyl)-1,2,3-benzothiadiazole-5-carboxamide and its derivatives can lead to the development of new diagnostic and therapeutic tools for various diseases.

Synthesis Methods

N-(2-ethoxyphenyl)-1,2,3-benzothiadiazole-5-carboxamide can be synthesized by a multistep reaction involving the condensation of 2-ethoxyaniline and 2-nitrobenzaldehyde, followed by reduction and cyclization reactions. The purity and yield of N-(2-ethoxyphenyl)-1,2,3-benzothiadiazole-5-carboxamide can be improved by using different solvents and reaction conditions.

Scientific Research Applications

N-(2-ethoxyphenyl)-1,2,3-benzothiadiazole-5-carboxamide has been widely used in scientific research, particularly in the field of fluorescence imaging. N-(2-ethoxyphenyl)-1,2,3-benzothiadiazole-5-carboxamide exhibits strong fluorescence properties, making it a useful tool for imaging biological structures and processes. N-(2-ethoxyphenyl)-1,2,3-benzothiadiazole-5-carboxamide has been used to visualize lysosomes, mitochondria, and lipid droplets in living cells. N-(2-ethoxyphenyl)-1,2,3-benzothiadiazole-5-carboxamide has also been used to detect protein-protein interactions and monitor enzyme activities.